Cas no 2172224-55-2 (4-methyl-6-6-(trifluoromethyl)piperidin-3-ylpiperidin-3-amine)

• Product Name: 4-methyl-6-6-(trifluoromethyl)piperidin-3-ylpiperidin-3-amine
• CAS No: 2172224-55-2
• MF: C₁₂H₂₂F₃N₃
• MW: 265.318393230438
• CID: 6183041
• PubChem ID: 165503818
• Update Time: 2025-06-03

4-methyl-6-6-(trifluoromethyl)piperidin-3-ylpiperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-6-6-(trifluoromethyl)piperidin-3-ylpiperidin-3-amine
• 2172224-55-2
• EN300-1477940
• 4-methyl-6-[6-(trifluoromethyl)piperidin-3-yl]piperidin-3-amine

• Inchi： 1S/C12H22F3N3/c1-7-4-10(17-6-9(7)16)8-2-3-11(18-5-8)12(13,14)15/h7-11,17-18H,2-6,16H2,1H3
• InChI Key： HQFSEQAUFRVGQX-UHFFFAOYSA-N
• SMILES： FC(C1CCC(CN1)C1CC(C)C(CN1)N)(F)F

Computed Properties

• Exact Mass: 265.17658220g/mol
• Monoisotopic Mass: 265.17658220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 50.1Ų

Additional information on 4-methyl-6-6-(trifluoromethyl)piperidin-3-ylpiperidin-3-amine

Comprehensive Overview of 4-methyl-6-6-(trifluoromethyl)piperidin-3-ylpiperidin-3-amine (CAS No. 2172224-55-2)

The compound 4-methyl-6-6-(trifluoromethyl)piperidin-3-ylpiperidin-3-amine (CAS No. 2172224-55-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the piperidine backbone and trifluoromethyl group, make it a valuable intermediate for the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets with high specificity.

One of the key reasons for the growing interest in 4-methyl-6-6-(trifluoromethyl)piperidin-3-ylpiperidin-3-amine is its relevance to modern medicinal chemistry. The piperidine moiety is a common scaffold in many FDA-approved drugs, and the addition of a trifluoromethyl group often enhances metabolic stability and bioavailability. This compound is frequently discussed in the context of central nervous system (CNS) drug development, as its structural analogs have shown promise in targeting neurotransmitter receptors.

In recent years, the demand for fluorinated compounds like 4-methyl-6-6-(trifluoromethyl)piperidin-3-ylpiperidin-3-amine has surged due to their unique physicochemical properties. Fluorination is a hot topic in drug design, as it can improve a molecule's lipophilicity, membrane permeability, and resistance to enzymatic degradation. This aligns with current trends in precision medicine and personalized therapeutics, where researchers seek compounds with optimized pharmacokinetic profiles.

The synthesis of 4-methyl-6-6-(trifluoromethyl)piperidin-3-ylpiperidin-3-amine involves multi-step organic reactions, often starting from commercially available piperidine derivatives. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve yield and reduce reaction times. These methods are particularly appealing to industries focused on green chemistry and sustainable manufacturing practices.

From a commercial perspective, 4-methyl-6-6-(trifluoromethyl)piperidin-3-ylpiperidin-3-amine is often sourced by pharmaceutical companies engaged in high-throughput screening and fragment-based drug discovery. Its CAS No. 2172224-55-2 serves as a unique identifier in global chemical databases, facilitating procurement and regulatory compliance. The compound's purity and stability are critical factors for researchers, prompting suppliers to offer it in various grades, including analytical standard and research-use-only formulations.

Looking ahead, the potential applications of 4-methyl-6-6-(trifluoromethyl)piperidin-3-ylpiperidin-3-amine extend beyond pharmaceuticals. Agrochemists are exploring its utility in designing next-generation crop protection agents, leveraging its structural motifs to enhance pesticidal activity. Additionally, material scientists are investigating its incorporation into advanced polymers and functional materials, where its fluorine content could impart desirable properties like thermal stability and chemical resistance.

In summary, 4-methyl-6-6-(trifluoromethyl)piperidin-3-ylpiperidin-3-amine (CAS No. 2172224-55-2) represents a versatile and highly functionalized compound with broad relevance across multiple scientific disciplines. Its continued study is likely to yield innovative solutions in drug development, agriculture, and materials science, making it a compound of enduring interest to researchers worldwide.